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Compound of Interest

Compound Name: Benzene-1,4-d2

CAS No.: 1684-46-4

Cat. No.: B159539 Get Quote

Before initiating disposal, you must validate the material against regulatory thresholds.

Benzene-1,4-d2 is a stable isotope-labeled aromatic hydrocarbon.[1][2][3]

Technical Specifications Table
Feature Specification Operational Implication

Chemical Name Benzene-1,4-d2

Label explicitly as "Benzene-

1,4-d2" (do not abbreviate to

"Benzene").

CAS Number 1684-46-4
Use this for specific inventory

tracking.

Unlabeled Analog Benzene (CAS: 71-43-2)
Reference for all toxicological

and physical hazard data.[1][2]

RCRA Code (Primary) U019 (Unused product)
If disposing of pure, unused

stock.[1][2]

RCRA Code (Spent) F005 (Spent solvent)
If used as a solvent (even in

small quantities).[1][2][4]

RCRA Code (Toxicity) D018
If present in a mixture >0.5

mg/L (TCLP).[1][2]

Flash Point -11 °C (12 °F)

Class IB Flammable Liquid.[1]

[2] Ground all containers

during transfer.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b159539?utm_src=pdf-interest
https://www.benchchem.com/product/b159539?utm_src=pdf-body
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.bocsci.com/product/benzene-1-4-d2-cas-1684-46-4-51668.html
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261/subpart-D
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Disposal: Handling & Containment
Proper segregation prevents dangerous chemical reactions and ensures acceptance by waste

management vendors.

Container Compatibility
Benzene is an aggressive solvent that attacks many common plastics.

APPROVED: Borosilicate Glass (Type I), Stainless Steel, Teflon (PTFE), Viton.[1]

FORBIDDEN: Polyethylene (LDPE/HDPE) for long-term storage (permeable), PVC

(degrades), Natural Rubber.[1]

Segregation Protocol
Stream: Segregate into "Organic Solvents, Non-Halogenated" unless mixed with

halogenated compounds (e.g., Chloroform-d).

Mixtures: If Benzene-1,4-d2 is mixed with halogenated solvents, the entire mixture defaults

to the Halogenated waste stream (more expensive, different incineration protocols).[1]

Isotopic Separation: Do not mix deuterated waste with non-deuterated waste if your facility

has a specific recovery program for isotopes. However, for standard disposal, they can be

commingled in the solvent waste drum.

Operational Disposal Workflow
This workflow ensures compliance with 40 CFR Parts 261-262 (US EPA).

Step-by-Step Procedure
Characterize the Waste:

Determine if the material is "Unused Commercial Chemical Product" (U019) or "Spent

Solvent" (F005).

Expert Insight: Even if you only used 1 mL for NMR, if it was used for its solvent

properties, it is F005.
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Prepare the Satellite Accumulation Area (SAA):

Ensure the waste container is in a secondary containment tray (must hold 110% of the

volume).

Verify the container is closed (vapor tight) except when adding waste.

Transfer & Grounding:

CRITICAL: Benzene has low conductivity and can generate static charge.

If transferring >4 Liters, bond the source container to the receiving container and ground

the receiving container to an earth ground.

Labeling:

Apply a hazardous waste label.

Constituents: Write "Benzene-1,4-d2" clearly.[1][2]

Hazards: Check "Flammable" and "Carcinogen/Toxic."[5]

Documentation:

Log the volume added to the SAA inventory sheet.

Decision Logic Visualization
The following diagram illustrates the critical decision nodes for classifying Benzene-1,4-d2
waste streams.
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Benzene-1,4-d2 Waste Generated

Is the material unused 
pure commercial product?

Was it used as a solvent?

No

Classify as RCRA U019
(Toxic Waste)

Yes (Expired/Surplus)

Is it mixed with 
Halogenated Solvents?

No (e.g. Reaction Byproduct)
Classify as RCRA F005

(Spent Non-Halogenated Solvent)

Yes

Classify as RCRA D018
(Toxicity Characteristic)

If <10% solvent use
but >0.5 mg/L Benzene

DISPOSAL STREAM:
Flammable Organic Solvents

(Non-Halogenated)

No
DISPOSAL STREAM:

Flammable Organic Solvents
(Halogenated)

Yes (e.g. mixed w/ DCM)

Click to download full resolution via product page

Figure 1: Regulatory classification and waste stream segregation logic for Benzene-1,4-d2.
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Emergency Procedures
In the event of a spill or exposure involving Benzene-1,4-d2, act immediately.[1][2][6][7] The

deuterated nature does not alter the medical response.

Inhalation: Move to fresh air immediately. Benzene causes CNS depression.[5]

Skin Contact: Wash with soap and water for 15 minutes.[7] Discard contaminated leather

(shoes/watch bands) as they cannot be decontaminated.

Spill Cleanup (Small < 100mL):

Evacuate the immediate area.[5][6][7][8]

Don PPE: Nitrile gloves (double gloved) or Silver Shield® laminate gloves (best

protection), safety goggles, and a lab coat.

Cover spill with activated carbon or non-combustible absorbent pads.

Place used absorbents into a hazardous waste bag, seal, and label as "Benzene Debris

(Flammable/Toxic)."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.bocsci.com/product/benzene-1-4-d2-cas-1684-46-4-51668.html
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261/subpart-D
https://halandlearning.ca/wp-content/uploads/2022/04/SDS-Benzene.pdf
https://www.carlroth.com/medias/SDB-5785-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTAwMjN8YXBwbGljYXRpb24vcGRmfGFHSXdMMmd4TkM4NU1qTXpNRGN6TlRZNU9ESXlMMU5FUWw4MU56ZzFYMGRDWDBWT0xuQmtaZ3wzMjUxZmExOTY4YmYzNmMxZjA0YWYwMjBmY2JiYzk3NDljOTYzNGQ0NzM1ODcxYTM1NDdiYTFiYTA5NGQzODE5
https://nj.gov/health/eoh/rtkweb/documents/fs/0197.pdf
https://www.cpchem.com/sites/default/files/2021-10/01687431.pdf
https://www.benchchem.com/product/b159539#benzene-1-4-d2-proper-disposal-procedures
https://www.benchchem.com/product/b159539#benzene-1-4-d2-proper-disposal-procedures
https://www.benchchem.com/product/b159539#benzene-1-4-d2-proper-disposal-procedures
https://www.benchchem.com/product/b159539#benzene-1-4-d2-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b159539?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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